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Pentaethylene Glycol Monomethyl Ether: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Pentaethylene glycol monomethyl ether (NPEG5-OH) is a high-purity,
monodispersed polyethylene glycol (PEG) derivative that serves as a critical component in
advanced biomedical and pharmaceutical research. Its unique combination of hydrophilicity,
biocompatibility, and a reactive terminal hydroxyl group makes it an invaluable tool in drug
delivery, bioconjugation, and surface modification. This technical guide provides a
comprehensive overview of its chemical properties, experimental determination protocols, and
key applications, with a focus on its role in enhancing the therapeutic potential of novel drug
modalities.

Core Chemical and Physical Properties

Pentaethylene glycol monomethyl ether is a clear, colorless to light yellow liquid.[1][2] Its
chemical identity and core physical properties are summarized in the tables below.

Table 1: Compound Identification
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Identifier

Value

CAS Number

23778-52-1[3]

Molecular Formula

C11H2406[3]

Molecular Weight 252.3 g/mol [3]
2-[2-[2-[2-(2-
IUPAC Name
methoxyethoxy)ethoxy]ethoxy]ethoxy]ethanol[4]
mPEGS5-alcohol, Methyl-PEG5-alcohol,
Synonyms

3,6,9,12,15-Pentaoxahexadecan-1-ol[3]

Table 2: Physicochemical Properties

Property Value
Boiling Point 332.3 °C at 760 mmHg[1]
Density 1.08 g/cm3[1][2]

Refractive Index

1.4480 to 1.4520 (at 20°C)[1]

Flash Point

154.7 °C[1]

Vapor Pressure

1.06 x 10> mmHg at 25°CJ[1]

pKa

14.36 + 0.10 (Predicted)[1]

Solubility

The hydrophilic PEG spacer enhances its
solubility in aqueous media.[1][5] It is soluble in
water and polar organic solvents like acetone
and methanol. A specific solubility in DMSO has
been reported as 200 mg/mL.[6]

Viscosity

Specific viscosity data for the pure compound is
not readily available in the cited literature.
However, as a glycol ether, it is used to adjust

the viscosity of formulations.

Appearance

Colorless to light yellow clear liquid[7]

Storage Temperature

-20°C to 8°C[1][7]
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Experimental Protocols

The accurate determination of the physicochemical properties of pentaethylene glycol
monomethyl ether is essential for its application in research and development. The following
sections detail the general experimental protocols for measuring its key properties.

Boiling Point Determination (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and effective method for determining the boiling point of small liquid
samples is the capillary method.

Methodology:

e A small amount (a few milliliters) of the pentaethylene glycol monomethyl ether sample is
placed into a small test tube.

» Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The test tube is attached to a thermometer and heated in a liquid bath (e.g., paraffin oil or
water) to ensure uniform heat distribution.

e The bath is heated slowly. As the temperature approaches the boiling point, air trapped in the
capillary tube will begin to bubble out.

e When a continuous and rapid stream of bubbles emerges from the capillary tube, the heating
is stopped.

e The liquid bath is allowed to cool slowly.

e The boiling point is recorded as the temperature at which the bubbling stops and the liquid
begins to be drawn back into the capillary tube. At this point, the vapor pressure of the
sample is equal to the atmospheric pressure.

Density Measurement (Digital Density Meter)

Density is a fundamental physical property used to convert between mass and volume. The
ASTM D4052 and ASTM D7777 standards describe the use of a digital density meter, which
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offers high precision.

Methodology:

Calibration: The digital density meter, which contains an oscillating U-tube, is calibrated
using two reference standards, typically dry air and pure water.

Sample Introduction: A small volume of the pentaethylene glycol monomethyl ether
sample is introduced into the U-tube. For viscous samples, this can be done using a heated
syringe to ensure the sample is in a liquid state.

Measurement: The instrument measures the change in the oscillating frequency of the U-
tube caused by the mass of the sample.

Calculation: The instrument's software uses the measured frequency and calibration data to
calculate the density of the liquid. The measurement is temperature-controlled, and results
are often reported at a standard temperature, such as 20°C.

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a measure of how light propagates through a substance and is a

valuable parameter for identifying and characterizing liquids. The Abbe refractometer is a

common instrument for this purpose.

Methodology:

Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, often distilled water.

Sample Application: A few drops of the pentaethylene glycol monomethyl ether sample
are placed on the surface of the measuring prism.

Measurement: The prisms are closed, and a light source is directed through the sample. The
user looks through the eyepiece and adjusts the instrument until a clear boundary between
light and dark regions is visible.

Reading: The refractometer scale is adjusted to align the crosshairs precisely on this
boundary line. The refractive index is then read directly from the instrument's scale. The
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temperature should be controlled and recorded as the refractive index is temperature-
dependent.

Applications in Drug Development and Research

The unique properties of pentaethylene glycol monomethyl ether make it a versatile tool in
the pharmaceutical and biotechnology sectors. Its primary role is as a flexible, hydrophilic linker
or spacer.[1][3]

» Bioconjugation: It is widely used as a linker to attach biological molecules, such as proteins
or antibodies, to other molecules or surfaces.[1] The terminal hydroxyl group can be easily
modified to introduce other reactive functional groups, enabling the formation of stable
covalent bonds and improving the functionality of the resulting bioconjugate.[1][3]

e Drug Delivery: As a component in drug delivery systems, it helps to improve the solubility,
stability, and bioavailability of therapeutic agents.[1][7] The hydrophilic PEG chain can also
increase the circulation time of drug carriers in the body and reduce their immunogenicity.[1]

e« PROTACS: This molecule is a key building block for linkers used in Proteolysis-Targeting
Chimeras (PROTACS).[6] PROTACSs are heterobifunctional molecules that recruit a target
protein to an E3 ubiquitin ligase, leading to the target's degradation. The linker's length and
composition are critical for the efficacy of the PROTAC.

e PEG Hydrogels: It serves as a crosslinker in the formation of PEG hydrogels. These
hydrogels are used extensively in tissue engineering, wound healing, and as matrices for
controlled drug release.[1]

o Surface Functionalization: The molecule is used to modify the surfaces of materials like
metals, plastics, or glass.[1] This functionalization can improve biocompatibility, create
antifouling surfaces, or attach specific biomolecules for diagnostic or research purposes.[1]

Visualizations: Workflows and Logical Relationships
General Bioconjugation Workflow

The terminal hydroxyl group of pentaethylene glycol monomethyl ether can be activated or
functionalized to react with specific groups on biomolecules, such as primary amines on
proteins.
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Caption: Workflow for bioconjugation using a functionalized mPEGS linker.

Logical Relationship in PROTAC Functionality
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The PEG linker physically connects the two active ends of a PROTAC, enabling the formation
of a ternary complex that leads to protein degradation.
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Caption: The mPEGS linker connects two ligands to facilitate ternary complex formation.

Surface Functionalization Workflow

Pentaethylene glycol monomethyl ether can be used to create hydrophilic and
biocompatible surfaces through a "grafting to" approach.
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Caption: General workflow for surface modification using mPEGS5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 23778-52-1,PENTAETHYLENE GLYCOL MONOMETHYL ETHER | lookchem
[lookchem.com]

2. haihangchem.com [haihangchem.com]

3. Pentaethylene glycol monomethyl ether, mMPEG5-OH - Biopharma PEG [biochempeg.com]

4. Pentaethylene glycol monomethyl ether | C11H2406 | CID 90255 - PubChem
[pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1677528?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677528?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno23778-52-1.html
https://www.lookchem.com/casno23778-52-1.html
https://haihangchem.com/products/pentaethylene-glycol-monomethyl-ether-cas-23778-52-1/
https://www.biochempeg.com/product/mPEG5-OH.html
https://pubchem.ncbi.nlm.nih.gov/compound/Pentaethylene-glycol-monomethyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Pentaethylene-glycol-monomethyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

5. PENTAETHYLENE GLYCOL MONOMETHYL ETHER | 23778-52-1 [chemicalbook.com]

6. medchemexpress.com [medchemexpress.com]

7. chemimpex.com [chemimpex.com]

 To cite this document: BenchChem. [Pentaethylene glycol monomethyl ether chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677528#pentaethylene-glycol-monomethyl-ether-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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